Cas no 180340-71-0 (5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-)
![5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- structure](https://www.kuujia.com/scimg/cas/180340-71-0x500.png)
180340-71-0 structure
Product name:5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro-
- 5H-Pyrido[2,3-b]azepin-5-one, 6,7,8,9-tetrahydro-
- 6,7,8,9-Tetrahydro-5H-pyrido[2,3-b]azepin-5-one
- 76954-30-8
- DTXSID501243834
- CS-0131195
- 5H,6H,7H,8H,9H-pyrido[2,3-b]azepin-5-one
- XQXWGFVQCQZVQE-UHFFFAOYSA-N
- SCHEMBL5234386
- 1-Methyl-2,3-dihydro-1,8-naphthyridin-4(1H)-one
- 180340-71-0
- 6,7,8,9-tetrahydro-5Hpyrido[2,3-b]azepin-5-one
- 7,8-Dihydro-1H-pyrido[2,3-b]azepin-5(6H)-one
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- Inchi: InChI=1S/C9H10N2O/c12-8-4-2-6-11-9-7(8)3-1-5-10-9/h1,3,5H,2,4,6H2,(H,10,11)
- InChI Key: XQXWGFVQCQZVQE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 162.079312947Da
- Monoisotopic Mass: 162.079312947Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42Ų
- XLogP3: 1
5H-Pyrido[2,3-b]azepin-5-one, 1,6,7,8-tetrahydro- Related Literature
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Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
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Qin Wu,Qinqin Cheng,Siming Yuan,Junchao Qian,Kai Zhong,Yinfeng Qian,Yangzhong Liu Chem. Sci., 2015,6, 6607-6613
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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8. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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